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Compound of Interest

Compound Name: Lead(II) sulfide

Cat. No.: B075296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of monodisperse lead sulfide (PbS) quantum dots (QDs) using oleic acid as a capping ligand.

PbS QDs are semiconductor nanocrystals with significant potential in various fields, including

near-infrared (NIR) photodetectors, solar cells, and biological imaging, due to their size-tunable

bandgap and strong quantum confinement effects.[1][2]

Oleic acid plays a crucial role in this synthesis, acting as a surfactant that complexes with the

lead precursor to form lead oleate. This facilitates control over the reaction kinetics and

stabilizes the nanocrystals as they grow, preventing aggregation and ensuring a narrow size

distribution (monodispersity).[3][4][5] The most common and reliable method for this synthesis

is the hot-injection technique, which allows for a rapid nucleation event followed by controlled

growth, yielding high-quality, monodisperse QDs.[3][6][7]

General Experimental Workflow
The synthesis follows a well-defined workflow that involves the preparation of precursors, a

high-temperature injection to induce nanocrystal formation, a controlled growth phase, and a

final purification step to isolate the quantum dots.
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Precursor Preparation

Purification

1. Lead Precursor
(PbO + Oleic Acid + ODE)

2. Sulfur Precursor
((TMS)₂S + ODE)

3. Heat Lead Precursor
(e.g., 110-150°C under vacuum)

4. Hot Injection
(Inject Sulfur Precursor into
hot Lead Precursor solution)

5. Nanocrystal Growth
(Controlled time and temperature)

6. Quench Reaction
(Rapid cooling)

7. Precipitate QDs
(Add non-solvent, e.g., Acetone)

8. Centrifuge
(Isolate QD pellet)

9. Redisperse QDs
(In solvent, e.g., Toluene)
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Step 1: Precursor Formation Step 2: Nucleation & Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b075296#synthesis-of-monodisperse-
pbs-quantum-dots-using-oleic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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